Cas no 92071-56-2 (methyl1-(oxolan-2-yl)ethylamine)

• Product Name: methyl1-(oxolan-2-yl)ethylamine
• CAS No: 92071-56-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 4719795
• PubChem ID: 43534145
• Update Time: 2025-07-21

methyl1-(oxolan-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl[1-(oxolan-2-yl)ethyl]amine
• methyl1-(oxolan-2-yl)ethylamine

• Inchi： 1S/C7H15NO/c1-6(8-2)7-4-3-5-9-7/h6-8H,3-5H2,1-2H3
• InChI Key： VEIQHGTZOSZVHQ-UHFFFAOYSA-N
• SMILES： N(C)C(C1CCCO1)C

Additional information on methyl1-(oxolan-2-yl)ethylamine

Professional Introduction to Methyl 1-(Oxolan-2-yl)ethylamine (CAS No. 92071-56-2)

Methyl 1-(oxolan-2-yl)ethylamine, identified by its CAS number 92071-56-2, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of the oxolan moiety in its molecular structure imparts distinct reactivity and functionality, making it a valuable candidate for further investigation.

The compound's structure consists of an ethylamine backbone substituted with a methyl group and an oxolan-2-yl group. This configuration suggests a high degree of versatility, allowing for interactions with multiple biological targets. The oxolan ring, a five-membered heterocycle containing an oxygen atom, is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug design and development.

In recent years, there has been growing interest in the synthesis and application of heterocyclic compounds like Methyl 1-(oxolan-2-yl)ethylamine. These compounds are widely recognized for their role in modulating various biological processes. For instance, studies have shown that derivatives of oxolan can exhibit significant pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral properties. The amine functional group in the molecule further enhances its potential by enabling the formation of stable complexes with biological targets.

The synthesis of Methyl 1-(oxolan-2-yl)ethylamine involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. These methodologies often include catalytic processes and protective group strategies to minimize side reactions and improve overall efficiency.

One of the most compelling aspects of Methyl 1-(oxolan-2-yl)ethylamine is its potential as a building block for more complex drug molecules. Researchers have explored its utility in designing novel therapeutic agents that target specific diseases or disorders. The flexibility of its structure allows chemists to modify various functional groups while retaining the core pharmacophore responsible for biological activity. This adaptability makes it an attractive candidate for drug discovery programs aimed at addressing unmet medical needs.

The pharmacological profile of Methyl 1-(oxolan-2-yl)ethylamine has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its ability to interact with key enzymes and receptors involved in critical physiological pathways. For example, preliminary data suggest that this compound may inhibit certain enzymes associated with inflammation, offering a potential therapeutic approach for chronic inflammatory conditions. Additionally, its interaction with membrane-bound receptors has been investigated for possible applications in neuropharmacology.

The development of new synthetic routes has further enhanced the accessibility of Methyl 1-(oxolan-2-yl)ethylamine, enabling researchers to produce larger quantities for more comprehensive studies. Continuous improvements in synthetic techniques have reduced costs and improved yields, making it more feasible for academic and industrial laboratories to incorporate this compound into their research portfolios. These advancements are particularly significant given the increasing demand for high-quality intermediates in pharmaceutical manufacturing.

The future prospects of Methyl 1-(oxolan-2-yl)ethylamine are promising, with ongoing research aimed at uncovering new applications and refining existing ones. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative derivatives with enhanced therapeutic potential. As our understanding of biological systems evolves, so too will the ways in which this compound is utilized to address complex medical challenges.

In conclusion, Methyl 1-(oxolan-2-yl)ethylamine (CAS No. 92071-56-2) represents a fascinating area of study within the chemical and pharmaceutical sciences. Its unique structural features and versatile reactivity make it a valuable asset for researchers exploring new therapeutic strategies. With continued advancements in synthetic chemistry and pharmacological research, this compound is poised to play a significant role in the development of next-generation medications.